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For Researchers, Scientists, and Drug Development Professionals

Introduction

4"-Hydroxyisojasminin is a secoiridoid glycoside, a class of natural compounds that has
garnered significant interest within the scientific community for its diverse biological activities.
This technical guide provides an in-depth overview of the known natural sources of 4"-
Hydroxyisojasminin, methodologies for its extraction and isolation, and a summary of the
biological activities associated with this and related compounds. The information is presented
to support research and development efforts in pharmacology and natural product chemistry.

Natural Sources of 4"-Hydroxyisojasminin

The primary and most consistently reported natural source of 4"-Hydroxyisojasminin is the
plant species Jasminum mesnyi, commonly known as Primrose Jasmine or Japanese Jasmine.
[1][2] This evergreen shrub, belonging to the Oleaceae family, is native to Vietham and
southern China.[1] The compound is primarily located in the leaves of the plant.[1][2]

While 4"-Hydroxyisojasminin is a known constituent of Jasminum mesnyi, the current body of
scientific literature does not provide specific quantitative data on its concentration or yield from
the plant material. However, studies on the extraction of total ethanolic extracts from Jasminum
mesnyi leaves have reported yields of approximately 35% (w/w) of the dry leaf powder. This
extract is then subjected to further fractionation to isolate various phytochemicals, including
secoiridoid glycosides.
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Phytochemical Context: Secoiridoids in Jasminum

mesnyi

4"-Hydroxyisojasminin is part of a rich array of secoiridoid glucosides that have been isolated

from the leaves of Jasminum mesnyi. Understanding this phytochemical profile is crucial for

developing effective isolation strategies.

Compound Name Molecular Formula Reference
4"-Hydroxyisojasminin C26H38013 [2]
Jasminin Not specified [11[2]
Jasmoside Not specified [1][2]
Jasmesoside Not specified [1][2]
Isojasminin Not specified [1]
2"-hydroxyjasminin Not specified [2]
9"-hydroxyjasmesoside Not specified [2]
9"-hydroxyjasmesosidic acid Not specified [2]
Jasminin 10"-O-B-D-glucoside Not specified [2]
Jasmosidic acid Not specified [2]
Sambacoside A Not specified [2]
Oleuropein Not specified [1]
Secologanin Not specified [1]

Experimental Protocols: Extraction and Isolation of
Secoiridoid Glycosides

While a specific, detailed protocol for the isolation of 4"-Hydroxyisojasminin is not available in

the reviewed literature, a representative methodology can be adapted from the extraction and

purification of jasminin, a closely related secoiridoid glucoside from Jasminum nudiflorum

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b15593674?utm_src=pdf-body
https://jddtonline.info/index.php/jddt/article/view/935
https://www.opensciencepublications.com/wp-content/uploads/JPSR-2349-2805-12-284.pdf
https://jddtonline.info/index.php/jddt/article/view/935
https://www.opensciencepublications.com/wp-content/uploads/JPSR-2349-2805-12-284.pdf
https://jddtonline.info/index.php/jddt/article/view/935
https://www.opensciencepublications.com/wp-content/uploads/JPSR-2349-2805-12-284.pdf
https://jddtonline.info/index.php/jddt/article/view/935
https://www.opensciencepublications.com/wp-content/uploads/JPSR-2349-2805-12-284.pdf
https://jddtonline.info/index.php/jddt/article/view/935
https://jddtonline.info/index.php/jddt/article/view/935
https://jddtonline.info/index.php/jddt/article/view/935
https://jddtonline.info/index.php/jddt/article/view/935
https://jddtonline.info/index.php/jddt/article/view/935
https://jddtonline.info/index.php/jddt/article/view/935
https://www.opensciencepublications.com/wp-content/uploads/JPSR-2349-2805-12-284.pdf
https://www.opensciencepublications.com/wp-content/uploads/JPSR-2349-2805-12-284.pdf
https://www.benchchem.com/product/b15593674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Winter Jasmine). This process involves solvent extraction, liquid-liquid partitioning, and
chromatographic separation.

Representative Experimental Workflow
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Dried, powdered leaves of
Jasminum mesnyi
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Purified 4"-Hydroxyisojasminin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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